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Compound of Interest

Compound Name: 4-Aminobutylphosphonic acid

Cat. No.: B151663

An In-depth Technical Guide to 4-
Aminobutylphosphonic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Aminobutylphosphonic acid, a structural analog of the neurotransmitter y-aminobutyric
acid (GABA), is a valuable tool in neuroscience research. It acts as a selective ligand for the
GABA-B receptor, playing a crucial role in the modulation of synaptic transmission and
neuronal excitability. This technical guide provides a comprehensive overview of the chemical
and physical properties of 4-aminobutylphosphonic acid, detailed experimental protocols for
its study, and an exploration of its primary signaling pathway. The information presented herein
is intended to support researchers, scientists, and drug development professionals in their
investigation and application of this important compound.

Chemical and Physical Properties

4-Aminobutylphosphonic acid is a white, powdered solid at room temperature. Its
fundamental chemical and physical properties are summarized in the tables below.

General and Structural Information
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Property Value Reference

CAS Number 35622-27-6 [1]

Molecular Formula CsH12NOsP [1]

Molecular Weight 153.12 g/mol [1]

IUPAC Name (4-aminobutyl)phosphonic acid 2]
4-ABPA, P-(4-aminobutyl)-

Synonyms ) ) [1][2]
phosphonic acid

SMILES C(CCP(=0)(0)O)CN [2]
INChl=1S/C4H12NO3P/c5-3-1-

InChl [2]
2-4-9(6,7)8/h1-5H2,(H2,6,7,8)
IDPXFPYGZRMMKZ-

InChlKey [2]
UHFFFAOYSA-N

Physical and Chemical Properties

Property Value Reference

Physical Form Powder [1]

Color White [1]

Melting Point Not available

Boiling Point Not available [3]

Solubility in Water

100 mg/mL (653.08 mM)

[4]

pKa Values

Data not available

Spectroscopic Data

Detailed spectroscopic analysis is crucial for the identification and characterization of 4-

aminobutylphosphonic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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e 13C NMR: Studies have indicated that 4-aminobutylphosphonic acid exists as two stable
conformers in solution, which can be detected by 13C NMR spectroscopy.[5] However,
specific chemical shift and coupling constant data are not readily available in the searched
literature.

e 1H NMR: Detailed *H NMR data with peak assignments for 4-aminobutylphosphonic acid
is not available in the provided search results.

Infrared (IR) Spectroscopy

o Characteristic IR absorption peaks for phosphonic acids include P=0 stretching, P-O-H
stretching, and O-H stretching. Specific peak assignments for 4-aminobutylphosphonic
acid are not detailed in the available literature.

Mass Spectrometry (MS)

o MS/MS Data: Mass spectrometry data from PubChem indicates the following precursor ions
and major fragments:

o Precursor [M+H]*: m/z 154.0628, with a major fragment at m/z 137.[2]
o Precursor [M-H]~: m/z 152.0482, with major fragments at m/z 78.9, 133.9, and 134.9.[2]

o Adetailed fragmentation analysis is not available in the provided search results.

Experimental Protocols
Synthesis of 4-Aminobutylphosphonic Acid

A detailed, specific experimental protocol for the synthesis of 4-aminobutylphosphonic acid
is not readily available in the searched literature. However, a common method for the synthesis
of aminophosphonic acids is the Michaelis-Arbuzov reaction.[6][7][8] This reaction involves the
reaction of a trialkyl phosphite with an alkyl halide. For the synthesis of 4-
aminobutylphosphonic acid, a possible route could involve a starting material like N-(4-
bromobutyl)phthalimide, which would first react with a trialkyl phosphite. The resulting
phosphonate ester would then be deprotected (hydrolysis of the ester and removal of the
phthalimide group) to yield the final product.
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Purification of 4-Aminobutylphosphonic Acid

A specific recrystallization protocol for 4-aminobutylphosphonic acid is not available. General
methods for the purification of phosphonic acids often involve recrystallization from
water/alcohol mixtures.[9] One common technique is to dissolve the crude product in a minimal
amount of hot water and then add a miscible organic solvent like ethanol or isopropanol to
induce crystallization upon cooling.[9] The hygroscopic and sometimes sticky nature of
phosphonic acids can make crystallization challenging.[9]

GABA-B Receptor Binding Assay

4-Aminobutylphosphonic acid is a known ligand for the GABA-B receptor.[1] A radioligand
binding assay can be used to determine its affinity for the receptor.

Objective: To determine the binding affinity of 4-aminobutylphosphonic acid to the GABA-B
receptor through competitive displacement of a radiolabeled antagonist, [3H]-CGP54626.

Materials:

o CHO-GABA-B membranes (Chinese Hamster Ovary cells stably expressing the human
GABA-B receptor)

e [3H]-CGP54626 (radioligand)

e 4-Aminobutylphosphonic acid (competitor compound)
o Assay Buffer: 50 mM Tris HCI, 2 mM CaClz, pH 7.4

o Wash Buffer: Ice-cold assay buffer

o GF/B filters

« Scintillation fluid

¢ Liquid scintillation counter

o Brandel cell harvester
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Procedure:[2]
e Membrane Preparation: Thaw the CHO-GABA-B membranes on ice.

o Assay Setup: In a 96-well plate, add the following to each well for a total volume of 500 pL:

[¢]

CHO-GABA-B membrane protein (10 p g/well )
o ~0.5 nM [3H]-CGP54626

o Varying concentrations of 4-aminobutylphosphonic acid (or other competitor
compounds).

o For determining non-specific binding, use 10 mM GABA.
 Incubation: Incubate the plate for 30 minutes at room temperature.

o Termination: Terminate the assay by vacuum filtration through GF/B filters using a Brandel
cell harvester.

e Washing: Wash the filters four times with 1 mL of ice-cold wash buffer.

 Scintillation Counting: Place the filters in scintillation vials, add scintillation fluid, and count
the bound radioactivity using a liquid scintillation spectrometer.

o Data Analysis: Analyze the data using a suitable software to determine the ICso value of 4-
aminobutylphosphonic acid, which can then be used to calculate its binding affinity (Ki).

Biological Activity and Signaling Pathway

4-Aminobutylphosphonic acid is a ligand for the GABA-B receptor.[1] GABA-B receptors are
metabotropic G-protein coupled receptors (GPCRS) that play a crucial role in mediating slow
and prolonged inhibitory neurotransmission in the central nervous system.[5]

GABA-B Receptor Signaling Pathway

The activation of the GABA-B receptor by an agonist like 4-aminobutylphosphonic acid
initiates a downstream signaling cascade. The receptor is a heterodimer composed of GABA-
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B1 and GABA-B2 subunits.[5]
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GABA-B Receptor Signaling Cascade

Workflow for Investigating GABA-B Receptor Activation:
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Experimental Workflow

Safety Information

4-Aminobutylphosphonic acid should be handled with appropriate safety precautions in a

laboratory setting.
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Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation
Precautionary Statement Description

Avoid breathing

P261 _
dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

pP271 Use only outdoors or in a well-ventilated area.

5280 Wear protective gloves/protective clothing/eye
protection/face protection.

P302+P352 IF ON SKIN: Wash with plenty of water.
IF IN EYES: Rinse cautiously with water for

P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

This safety information is based on available data and may not be exhaustive. Always consult
the latest Safety Data Sheet (SDS) before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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